![molecular formula C22H19BrN2O3 B5487496 5-bromo-N-(2-phenyl-1-{[(2-phenylethyl)amino]carbonyl}vinyl)-2-furamide](/img/structure/B5487496.png)
5-bromo-N-(2-phenyl-1-{[(2-phenylethyl)amino]carbonyl}vinyl)-2-furamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-bromo-N-(2-phenyl-1-{[(2-phenylethyl)amino]carbonyl}vinyl)-2-furamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as BFAVC and has a molecular weight of 496.45 g/mol.
Mechanism of Action
The mechanism of action of BFAVC is not fully understood, but studies have suggested that it works by inhibiting the Akt signaling pathway. Akt is a protein kinase that plays a crucial role in cell survival and proliferation. Inhibition of Akt by BFAVC leads to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
BFAVC has been shown to have various biochemical and physiological effects. In addition to its anti-cancer properties, BFAVC has been shown to have anti-inflammatory properties. Studies have also suggested that BFAVC can reduce oxidative stress and protect against neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the significant advantages of BFAVC is its potent anti-cancer properties. It can be used in cancer research to develop new therapies for cancer treatment. However, one of the limitations of BFAVC is its low solubility in water, which can make it challenging to use in some experiments.
Future Directions
There are several future directions for research on BFAVC. One of the areas of research is to develop more efficient synthesis methods to increase the yield of BFAVC. Another area of research is to investigate the potential of BFAVC in the treatment of other diseases, such as neurodegenerative diseases. Additionally, further studies are needed to understand the mechanism of action of BFAVC fully.
Synthesis Methods
The synthesis of BFAVC involves the reaction of 2-furancarboxylic acid with N-(2-phenylethyl)glycine methyl ester to form an intermediate compound. The intermediate compound then reacts with bromine and triethylamine to form BFAVC. The yield of the synthesis process is approximately 50%.
Scientific Research Applications
BFAVC has been extensively studied for its potential applications in various scientific fields. One of the significant applications of BFAVC is in cancer research. Studies have shown that BFAVC has potent anti-cancer properties, and it can induce apoptosis in cancer cells. BFAVC has also been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and prostate cancer.
Properties
IUPAC Name |
5-bromo-N-[(E)-3-oxo-1-phenyl-3-(2-phenylethylamino)prop-1-en-2-yl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19BrN2O3/c23-20-12-11-19(28-20)22(27)25-18(15-17-9-5-2-6-10-17)21(26)24-14-13-16-7-3-1-4-8-16/h1-12,15H,13-14H2,(H,24,26)(H,25,27)/b18-15+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DAWMODDWTGGIGE-OBGWFSINSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCNC(=O)C(=CC2=CC=CC=C2)NC(=O)C3=CC=C(O3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)CCNC(=O)/C(=C\C2=CC=CC=C2)/NC(=O)C3=CC=C(O3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19BrN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.